6-Chloro-4-ethoxypyrido[3,2-d]pyrimidin-2-amine

• CAS No.: 917757-97-2
• Molecular Formula: C9H9ClN4O
• Molecular Weight: 224.65 g/mol
• IUPAC Name: 6-chloro-4-ethoxypyrido[3,2-d]pyrimidin-2-amine
• InChI: InChI=1S/C9H9ClN4O/c1-2-15-8-7-5(12-9(11)14-8)3-4-6(10)13-7/h3-4H,2H2,1H3,(H2,11,12,14)
• InChI Key: NGQQUIIPHPEDCR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC2=C1N=C(C=C2)Cl)N

Description

6-Chloro-4-ethoxypyrido[3,2-d]pyrimidin-2-amine is a useful research compound. Its molecular formula is C9H9ClN4O and its molecular weight is 224.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Sodium ethoxide (2.2 mL; 21 wt % in ethanol) was added to a suspension of 6-chloro-4-[1,2,4]triazol-1-yl-pyrido[3,2-d]pyrimidin-2-ylamine (1 g) in THF (50 mL). After stirring at room temperature for 30 minutes, THF was removed in vacuo and the residue was diluted with ethyl acetate (100 mL) and washed with brine. The organic layer was dried over Na2SO4 and concentrated to afford 6-chloro-4-ethoxy-pyrido[3,2-d]pyrimidin-2-ylamine as a beige solid (0.71 g, yield: 79%) which was characterized by its mass spectrum as follows: MS (m/z) 225.0 [M+H]+.

Synthesis routes and methods II

Procedure details

To a suspension of N-(4,6-dichloro-pyrido[3,2-d]pyrimidin-2-yl)-acetamide (0.98 g, 3.8 mmol) in ethanol (35 mL) was added a solution of 21% Na ethanolate in ethanol (2.8 mL, 7.6 mmol). After stirring at room temperature for one hour, the solution was diluted with ethyl acetate then washed with brine. The aqueous layer was extracted with dichloromethane. The combined organic layers were dried over Na2SO4 and concentrated to yield the pure title compound as a beige solid (0.6 g, yield 70%) which was characterised as follows: MS (m/z) 225.6 [M+H]+.